Cas no 1805286-54-7 (5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine)

• Product Name: 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine
• CAS No: 1805286-54-7
• MF: C₇H₆F₂N₄
• MW: 184.146147251129
• CID: 4811816
• Update Time: 2025-11-06

5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6F2N4/c8-7(9)6-5(12)4(11)3(1-10)2-13-6/h2,7H,12H2,(H2,11,13)
• InChI Key： RYPLMDFUWYFKEB-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C#N)=CN=1)N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 0.4
• Topological Polar Surface Area: 88.7

Additional information on 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine

Comprehensive Overview of 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine (CAS No. 1805286-54-7)

5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine (CAS No. 1805286-54-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its cyano and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core and diamino substitution offer opportunities for modulating pharmacokinetic properties.

The growing demand for fluorinated pyridine derivatives in modern chemistry has placed 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine at the forefront of innovation. Fluorination is a key strategy in medicinal chemistry to enhance metabolic stability and bioavailability, making this compound a valuable building block for small-molecule therapeutics. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the industry's focus on targeted therapies and antibiotic resistance solutions.

From a synthetic perspective, the cyano group in 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine provides a reactive handle for further derivatization, enabling the construction of heterocyclic scaffolds. This adaptability is crucial for combinatorial chemistry and high-throughput screening, addressing the need for diverse chemical libraries in drug discovery. Additionally, the compound's difluoromethyl moiety contributes to its lipophilicity, a property often optimized in agrochemical design to improve membrane permeability.

Environmental and regulatory considerations have also shaped the interest in 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine. With increasing emphasis on green chemistry, researchers are exploring sustainable synthetic routes for such intermediates. The compound's potential biodegradability and low ecotoxicity profile make it a candidate for eco-friendly agrochemicals, resonating with global trends toward sustainable agriculture.

Analytical characterization of CAS No. 1805286-54-7 involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity and consistency for industrial applications. Quality control protocols are critical, as impurities in pyridine derivatives can significantly impact downstream reactions. This underscores the importance of reliable suppliers and standardized production processes in the fine chemicals sector.

In the context of AI-driven drug discovery, 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine exemplifies how computational models can predict the reactivity of multifunctional heterocycles. Machine learning algorithms are increasingly used to optimize synthetic pathways for such compounds, reducing time and costs in R&D. This intersection of computational chemistry and experimental validation is a hot topic in scientific forums and patent literature.

Market analysts project steady growth for fluorinated pyridine intermediates, driven by their expanding applications in electronics and material science. The electronic properties of 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine, such as its potential as a ligand in OLED materials, open avenues beyond life sciences. Such multidisciplinary utility reinforces its commercial relevance in specialty chemicals.

For researchers sourcing CAS 1805286-54-7, understanding its stability under various conditions is essential. Storage recommendations typically include protection from moisture and light, with inert atmosphere packaging to preserve the integrity of the diamino functionality. These practical insights are frequently searched in chemical databases and supplier FAQs.

In summary, 5-Cyano-3,4-diamino-2-(difluoromethyl)pyridine represents a convergence of synthetic utility, biological relevance, and industrial demand. Its role in addressing contemporary challenges—from antimicrobial resistance to sustainable chemistry—positions it as a compound of enduring scientific and commercial interest.